Methyl 3-(3-methoxybenzamido)benzo[b]thiophene-2-carboxylate

• IUPAC Name: methyl 3-[(3-methoxybenzoyl)amino]-1-benzothiophene-2-carboxylate
• InChI: InChI=1S/C18H15NO4S/c1-22-12-7-5-6-11(10-12)17(20)19-15-13-8-3-4-9-14(13)24-16(15)18(21)23-2/h3-10H,1-2H3,(H,19,20)
• InChI Key: QNMPPKHFCXPFLN-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC(=C1)C(=O)NC2=C(SC3=CC=CC=C32)C(=O)OC
• Molecular Formula: C18H15NO4S
• Molecular Weight: 341.4 g/mol

Description

“Methyl 3-(3-methoxybenzamido)benzo[b]thiophene-2-carboxylate” is a chemical compound. It is an important raw material and intermediate used in organic synthesis, pharmaceuticals, agrochemicals, and dyestuffs. The molecular weight of a similar compound, “Methyl benzo[b]thiophene-2-carboxylate”, is 192.234.

Synthesis Analysis

The synthesis of similar compounds has been reported in the literature. For instance, “Methyl 3-amino-5-(trifluoromethyl)benzo[b]thiophene-2-carboxylate” was synthesized from 2-Fluoro-5-(trifluoromethyl)benzonitrile, methyl thioglycolate, and triethylamine.

Molecular Structure Analysis

Thiophene is a privileged heterocycle that contains a five-membered ring made up of one sulfur as a heteroatom with the formula C4H4S. The molecular structure of “Methyl benzo[b]thiophene-2-carboxylate” is available as a 2D Mol file or as a computed 3D SD file.

Chemical Reactions Analysis

Thiophene derivatives have been synthesized by various methods, including the Gewald, Paal–Knorr, Fiesselmann, and Hinsberg syntheses. An aryne reaction with alkynyl sulfides affording benzo[b]thiophenes has also been reported.

Physical And Chemical Properties Analysis

The physical form of a similar compound, “Methyl 3-aminobenzo[b]thiophene-2-carboxylate”, is described as a light-yellow to yellow-brown to dark brown powder or crystals. The IR (neat) νmax/cm−1 of “Methyl 3-amino-5-(trifluoromethyl)benzo[b]thiophene-2-carboxylate” is 3468 (N–H), 3335 (N–H), 1664 (CO).

Scientific Research Applications

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Mechanism of Action

The mechanism of action of similar compounds has been studied. For example, compound 17d demonstrated the highest activity with IC50 values of 5.91 and 14.64 μM on HT-29 and A549 cells, respectively. It also induced apoptosis and cell cycle arrest at the G0/G1 phase on HT-29 cells based on DAPI staining and propidium iodide (PI) staining followed by flow cytometry analyses.

Safety and Hazards

The safety and hazards of a similar compound, “Methyl 3-aminobenzo[b]thiophene-2-carboxylate”, are indicated by the hazard statements H302, H315, H319, and the precautionary statements P264, P280, P305, P313, P337, P338, P351.

Future Directions

Thiophene-based analogs have been the focus of a growing number of scientists as a potential class of biologically active compounds. They play a vital role for medicinal chemists to improve advanced compounds with a variety of biological effects. The current review envisioned to highlight some recent and particularly remarkable examples of the synthesis of thiophene derivatives by heterocyclization of various substrates from 2012 on.